molecular formula C9H8N2O3 B8610429 4-Amino-5-cyano-2-methoxybenzoic acid

4-Amino-5-cyano-2-methoxybenzoic acid

Cat. No.: B8610429
M. Wt: 192.17 g/mol
InChI Key: HFAXYKSXUPCCBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-5-cyano-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

4-amino-5-cyano-2-methoxybenzoic acid

InChI

InChI=1S/C9H8N2O3/c1-14-8-3-7(11)5(4-10)2-6(8)9(12)13/h2-3H,11H2,1H3,(H,12,13)

InChI Key

HFAXYKSXUPCCBQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)N)C#N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 10.69 parts of ethyl 4-amino-5-cyano-2-methoxybenzoate in 12 parts of a sodium hydroxide solution 50% and 500 parts of water was stirred and heated to 50° C. and stirring was continued for 1 hour at 50°-55° C. The reaction mixture was cooled and filtered. The filtrate was acidified with concentrated hydrochloric acid of pH 1-2. The precipitated product was filtered off, washed thoroughly with water and dried overnight at 80° C., yielding 8.6 parts (93.2%) of 4-amino-5-cyano-2-methoxybenzoic acid; mp. 236.7° C. (intermediate 111).
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